N-[1-(aminocarbonyl)-2-(2-chlorophenyl)vinyl]-2-furamide

• IUPAC Name: N-[(E)-3-amino-1-(2-chlorophenyl)-3-oxoprop-1-en-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C14H11ClN2O3/c15-10-5-2-1-4-9(10)8-11(13(16)18)17-14(19)12-6-3-7-20-12/h1-8H,(H2,16,18)(H,17,19)/b11-8+
• InChI Key: ZBRIBDAEGQBVDG-DHZHZOJOSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=C(C(=O)N)NC(=O)C2=CC=CO2)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C(\C(=O)N)/NC(=O)C2=CC=CO2)Cl
• Molecular Formula: C14H11ClN2O3
• Molecular Weight: 290.70 g/mol

Description

N-[1-(aminocarbonyl)-2-(2-chlorophenyl)vinyl]-2-furamide, also known as A-438079, is a selective antagonist of the P2X7 receptor. It has been widely used in scientific research to investigate the role of P2X7 receptor in various physiological and pathological processes.

Mechanism of Action

N-[1-(aminocarbonyl)-2-(2-chlorophenyl)vinyl]-2-furamide selectively blocks the P2X7 receptor, which is a ligand-gated ion channel that is activated by extracellular ATP. The P2X7 receptor is involved in various cellular processes, including inflammation, apoptosis, and cell proliferation. By blocking the P2X7 receptor, N-[1-(aminocarbonyl)-2-(2-chlorophenyl)vinyl]-2-furamide can modulate these processes and have therapeutic effects.
Biochemical and Physiological Effects:
N-[1-(aminocarbonyl)-2-(2-chlorophenyl)vinyl]-2-furamide has been shown to have various biochemical and physiological effects, including inhibition of ATP-induced calcium influx, inhibition of cytokine production, inhibition of inflammasome activation, and inhibition of tumor growth. It has also been shown to have analgesic and neuroprotective effects.

Advantages and Limitations for Lab Experiments

N-[1-(aminocarbonyl)-2-(2-chlorophenyl)vinyl]-2-furamide has several advantages for lab experiments, including its selectivity for the P2X7 receptor, its potency, and its availability. However, it also has some limitations, such as its potential off-target effects and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for the research on N-[1-(aminocarbonyl)-2-(2-chlorophenyl)vinyl]-2-furamide. One direction is to investigate its potential therapeutic effects in various diseases, such as cancer and neurodegenerative diseases. Another direction is to develop more potent and selective P2X7 receptor antagonists. Additionally, the role of P2X7 receptor in various physiological and pathological processes needs to be further elucidated.

Synthesis Methods

The synthesis of N-[1-(aminocarbonyl)-2-(2-chlorophenyl)vinyl]-2-furamide involves several steps, including the reaction of 2-chlorobenzaldehyde with ethyl acetoacetate to form 2-chlorocinnamic acid ethyl ester, followed by the reaction with hydroxylamine to form 2-chlorocinnamic acid hydroxamic acid. The hydroxamic acid is then reacted with furfurylamine to form N-[1-(aminocarbonyl)-2-(2-chlorophenyl)vinyl]-2-furamide.

Scientific Research Applications

N-[1-(aminocarbonyl)-2-(2-chlorophenyl)vinyl]-2-furamide has been widely used in scientific research to investigate the role of P2X7 receptor in various physiological and pathological processes, such as inflammation, pain, cancer, and neurodegenerative diseases. It has been shown to have potential therapeutic effects in these diseases.